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Compound of Interest

Compound Name: 2-Methyl-1-heptanol

Cat. No.: B1596058

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Methyl-1-heptanol (CAS No. 60435-70-3). The following sections detail the known physical
and chemical properties, hazard classifications, personal protective equipment, and emergency
procedures. This document is intended for use by professionals in research and development
environments.

Substance Identification and Properties

2-Methyl-1-heptanol is a primary alcohol. While it is used in research applications,
comprehensive toxicological data is not readily available. Therefore, it should be handled with
care, assuming it may present hazards similar to other aliphatic alcohols.

Physical and Chemical Properties

The table below summarizes the known physical and chemical properties of 2-Methyl-1-
heptanol. It is important to note that some of these values are estimated and should be used
as a guide.
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Property Value Source
Molecular Formula CsH1s0 --INVALID-LINK--
Molecular Weight 130.23 g/mol --INVALID-LINK--
CAS Number 60435-70-3 --INVALID-LINK--
- _ 176 - 179.23 °C (at 760 mm --INVALID-LINK--, --INVALID-
Boiling Point
Hg) LINK--
Melting Point -112 °C --INVALID-LINK--
_ 71.10 °C (160.00 °F) (Tag
Flash Point --INVALID-LINK--
Closed Cup, est.)
Density 0.799 g/mL --INVALID-LINK--
Vapor Pressure 0.284 mm Hg at 25 °C (est.) --INVALID-LINK--
Water Solubility 1379 mg/L at 25 °C (est.) --INVALID-LINK--
logP (o/w) 2.721 (est.) --INVALID-LINK--

Note: Some data, particularly toxicological values, are not available or have not been
determined. Handle this chemical with appropriate caution.

Hazard Identification and Classification

Based on information for 2-Methyl-1-heptanol and similar alcohols, the following GHS
classifications may apply. However, some sources indicate that a GHS classification has not
been officially established.[1]
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3/4 vapor. / H227: Combustible
liquid.[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.
Specific target organ toxicity — H335: May cause respiratory
. Category 3 o
single exposure irritation.

Note: The toxicological properties of 2-Methyl-1-heptanol have not been thoroughly

investigated.[1] It may be harmful if swallowed, inhaled, or absorbed through the skin.

Safe Handling and Storage
Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.[3]
Avoid contact with skin, eyes, and clothing.[3]
Do not breathe vapors or mist.[2]

Use non-sparking tools and ground all equipment when transferring liquids to prevent static
discharge.[4]

Keep away from heat, sparks, and open flames.[4]

Wash hands thoroughly after handling.[3]

Storage Conditions

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]

Keep away from sources of ignition and incompatible materials such as strong oxidizing
agents.[5]
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 2-Methyl-1-heptanol to determine the

appropriate PPE. The following are general recommendations:

Protection Type Specification

Safety glasses with side-shields conforming to

Eye/Face Protection
EN166 or NIOSH-approved safety goggles.[5][6]

Impervious gloves (e.g., nitrile rubber) and

Skin Protection ] ) )
protective clothing to prevent skin contact.[6]

If ventilation is inadequate or exposure limits are
Respiratory Protection exceeded, use a NIOSH-approved respirator

with an organic vapor cartridge.[5]

Emergency Procedures
First Aid Measures

The following diagram outlines the initial first aid response to an exposure incident.
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Exposure Route

Enhalatior) (Skin Contaca (Eye Contact) Ingestion\

Immediate Actior]
\ 4 A4 \ 4 \ 4
Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
If breathing is difficult, give oxygen. Wash skin with soap and water. Remove contact lenses, if present and easy to do. Rinse mouth with water.

If irritgtion persists If irritation persists

Medical Attentio;'

\ 4
Seek immediate medical attention.
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Gssess Spill Size and Risla

No Yes

Eliminate Ignition Sources
(No smoking, flares, sparks, or flames)

Evacuate Area
Call Emergency Services

A

Eznsure Adequate VentilatiorD

A

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

A 4

Contain Spill with Inert Material
(Sand, earth, vermiculite)

A 4

Absorb Material

\ 4
Collect Absorbed Material
(Use non-sparking tools)

\

Glace in a Sealed Container for DisposaD

Decontaminate Spill Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1596058?utm_src=pdf-custom-synthesis
http://www.thegoodscentscompany.com/data/rw1125181.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M19000%20%20SDS%20%20021022.pdf
https://www.guidechem.com/msds/60435-70-3.html
https://www.chemicalbook.com/msds/2-methyl-3-heptanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC120370500&productDescription=2-HEPTANOL+50ML&vendorId=VN00032119&countryCode=US&language=en
https://m.molbase.com/moldata/236661.html
https://www.benchchem.com/product/b1596058#2-methyl-1-heptanol-safety-and-handling-precautions
https://www.benchchem.com/product/b1596058#2-methyl-1-heptanol-safety-and-handling-precautions
https://www.benchchem.com/product/b1596058#2-methyl-1-heptanol-safety-and-handling-precautions
https://www.benchchem.com/product/b1596058#2-methyl-1-heptanol-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1596058?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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